Cas no 892474-16-7 (6-(2,4-dichlorophenyl)methyl-3-(2-fluorophenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one)

• Product Name: 6-(2,4-dichlorophenyl)methyl-3-(2-fluorophenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one
• CAS No: 892474-16-7
• MF: C₁₈H₁₂Cl₂FN₅O
• MW: 404.225184440613
• CID: 6472015
• Update Time: 2025-05-24

6-(2,4-dichlorophenyl)methyl-3-(2-fluorophenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 6-(2,4-dichlorophenyl)methyl-3-(2-fluorophenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one
• 7H-1,2,3-Triazolo[4,5-d]pyrimidin-7-one, 6-[(2,4-dichlorophenyl)methyl]-3-[(2-fluorophenyl)methyl]-3,6-dihydro-

• Inchi： 1S/C18H12Cl2FN5O/c19-13-6-5-11(14(20)7-13)8-25-10-22-17-16(18(25)27)23-24-26(17)9-12-3-1-2-4-15(12)21/h1-7,10H,8-9H2
• InChI Key： XBPNPKQEGHGUDC-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=C(Cl)C=C2Cl)C(=O)C2N=NN(CC3=CC=CC=C3F)C=2N=1

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 614.8±65.0 °C(Predicted)
• pka: -1.89±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 6-(2,4-dichlorophenyl)methyl-3-(2-fluorophenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one

Introduction to 6-(2,4-dichlorophenyl)methyl-3-(2-fluorophenyl)methyl-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-7-one (CAS No. 892474-16-7)

The compound 6-(2,4-dichlorophenyl)methyl-3-(2-fluorophenyl)methyl-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-7-one, identified by its CAS number 892474-16-7, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule belongs to the triazolopyrimidine class, a scaffold that has garnered considerable attention due to its versatile biological activities and potential therapeutic applications.

At the core of its structure lies a fused triazolo[4,5-d]pyrimidine ring system, which is augmented by substituents that enhance its pharmacological profile. The presence of 2,4-dichlorophenyl and 2-fluorophenyl groups at the 6-position and 3-position respectively introduces unique electronic and steric properties, which are critical for modulating binding interactions with biological targets. These modifications have been strategically designed to optimize solubility, metabolic stability, and target specificity.

Recent studies in the field of drug discovery have highlighted the importance of triazolopyrimidine derivatives in developing novel therapeutic agents. The structural motif exhibits remarkable potential as an anti-inflammatory agent, an antiviral agent, and even as a kinase inhibitor. The fluorine atom at the 2-position of the phenyl ring is particularly noteworthy, as it has been shown to enhance binding affinity and metabolic resilience in several leading pharmaceutical compounds.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include condensation reactions between halogenated aromatic compounds and amidines, followed by cyclization to form the triazolopyrimidine core. Advanced computational methods have been employed to predict optimal reaction pathways and minimize side products.

In terms of biological activity, preliminary in vitro studies have demonstrated promising results. The compound exhibits inhibitory effects on several enzymes implicated in cancer progression, including tyrosine kinases and phosphodiesterases. Additionally, its interaction with DNA repair mechanisms suggests potential applications in chemoprevention strategies. These findings align with current trends in oncology research, where targeting multiple signaling pathways simultaneously is becoming increasingly important.

The 1,2,3triazolo[4,5-d]pyrimidin-7-one core is particularly noteworthy for its ability to engage with a wide range of biological targets. This scaffold has been extensively studied for its antimicrobial properties as well. The dichloro and fluoro substituents play a crucial role in modulating these interactions by influencing electronic distributions and steric hindrance around the binding site.

From a pharmacokinetic perspective, 6-(2,4-dichlorophenyl)methyl-3-(2-fluorophenyl)methyl-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-7-one demonstrates favorable properties for drug development. Its molecular weight and lipophilicity profile suggest good oral bioavailability and reasonable tissue distribution. Furthermore, fluorinated aromatic rings are known to enhance binding affinity while maintaining metabolic stability.

Future research directions include exploring the compound's efficacy in animal models and evaluating its potential for clinical translation. Combination therapies involving this molecule with other targeted agents may yield synergistic effects that could improve patient outcomes. Additionally, structure-activity relationship (SAR) studies are planned to further optimize its pharmacological profile by modifying substituent patterns and exploring alternative heterocyclic frameworks.

The development of novel heterocyclic compounds like 6-(2,4-dichlorophenyl)methyl-3-(2-fluorophenyl)methyl-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-7-one underscores the ongoing innovation in medicinal chemistry. As computational tools become more sophisticated, virtual screening techniques are being increasingly utilized to identify promising candidates before experimental validation. This approach not only accelerates drug discovery but also reduces costs associated with traditional trial-and-error methods.

In conclusion, 6-(2,4-dichlorophenyl)methyl-3-(2-fluorophenyl)methyl-3H,6H...